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Compound of Interest

Compound Name: 14:1 cholesteryl ester-d7

Cat. No.: B12395713

For researchers, scientists, and drug development professionals utilizing lipidomics and
metabolic studies, 14:1 Cholesteryl Ester-d7 (also known as cholesteryl myristoleate-d7)
serves as a critical internal standard for mass spectrometry-based quantification of cholesteryl
esters. This in-depth technical guide provides a comprehensive overview of its commercial
suppliers, key technical specifications, a detailed experimental protocol for its use, and insights
into the biological pathways of cholesteryl esters.

Commercial Availability

Several reputable suppliers offer 14:1 Cholesteryl Ester-d7, ensuring its accessibility for
research purposes. The primary suppliers and their respective product details are summarized
below.
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Technical Specifications

The deuterated standard, 14:1 Cholesteryl Ester-d7, is a stable isotope-labeled version of the
endogenous cholesteryl myristoleate. Its physical and chemical properties are crucial for its
application in quantitative lipid analysis.
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Property Value

Chemical Name Cholesteryl-d7 myristoleate

Synonyms 14:1 Cholesteryl-d7 Ester

CAS Number 2342574-68-7[1]

Molecular Formula Ca1He3D702[1]

Molecular Weight 602.04 g/mol [1]

Purity >99% (as specified by Avanti Polar Lipids)[2]
Storage Temperature -20°CJ[1][2]

Experimental Protocol: Quantification of Cholesteryl
Esters using LC-MS/MS

This protocol outlines a general method for the quantification of cholesteryl esters in biological
samples, such as plasma, cells, or tissues, using 14:1 Cholesteryl Ester-d7 as an internal
standard. This method is adapted from established lipidomics workflows.[3]

Sample Preparation and Lipid Extraction

 Homogenization: Homogenize tissue samples in an appropriate buffer. For cell pellets,
resuspend in a suitable buffer.

e Spiking of Internal Standard: Add a known amount of 14:1 Cholesteryl Ester-d7 (e.g., 1
nmol) to each sample.

 Lipid Extraction (Folch Method):

o

Add 20 volumes of a chloroform:methanol (2:1, v/v) mixture to the sample.

[¢]

Vortex thoroughly for 15 minutes.

[¢]

Centrifuge at 2,000 x g for 10 minutes to separate the phases.

[e]

Collect the lower organic phase containing the lipids.
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o Dry the lipid extract under a stream of nitrogen.

o Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g.,
methanol:isopropanol 1:1, v/v).

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MSIMS) Analysis

o LC System: A reverse-phase liquid chromatography system.

e Column: A C18 column suitable for lipid analysis.

» Mobile Phase A: Acetonitrile:water (60:40) with 10 mM ammonium formate.

* Mobile Phase B: Isopropanol:acetonitrile (90:10) with 10 mM ammonium formate.

o Gradient: A suitable gradient to separate the cholesteryl esters. For example, start with 30%
B, increase to 100% B over 20 minutes, hold for 5 minutes, and then return to initial
conditions.

e Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer capable of
performing MS/MS.

 lonization Mode: Positive electrospray ionization (ESI+).
e MS/MS Transitions:

o Monitor the transition of the precursor ion (M+NHa4)* of endogenous cholesteryl esters to
the product ion corresponding to the loss of the fatty acyl chain and ammonia (m/z 369.3).

o For the internal standard, 14:1 Cholesteryl Ester-d7, monitor the transition of its
corresponding precursor ion to the deuterated cholesterol fragment (m/z 376.4).

Data Analysis and Quantification

 Integrate the peak areas of the endogenous cholesteryl esters and the 14:1 Cholesteryl
Ester-d7 internal standard.
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o Calculate the response ratio of the analyte to the internal standard.

« Quantify the amount of each endogenous cholesteryl ester using a calibration curve
generated with known amounts of non-deuterated cholesteryl ester standards.

Biological Significance and Signaling Pathways

Cholesteryl esters are neutral lipids that play a central role in the transport and storage of
cholesterol. They are formed through the esterification of cholesterol with a fatty acid, a
reaction catalyzed by two key enzymes: Acyl-CoA:cholesterol acyltransferase (ACAT) in cells
and Lecithin-cholesterol acyltransferase (LCAT) in plasma.

The fatty acid component of cholesteryl esters can vary, and the specific composition can have
biological implications. Cholesteryl myristoleate (14:1) has been identified in various biological
matrices and its levels can be altered in certain disease states, such as inflammatory bowel
disease.[4]

A signaling pathway involving the cholecystokinin 2 receptor (CCK2R), a G protein-coupled
receptor, has been shown to lead to the formation of cholesteryl esters. This pathway is
dependent on the activation of protein kinase C zeta (PKC{) and extracellular signal-regulated
kinases 1/2 (ERK1/2), which in turn stimulates ACAT activity.[5] This highlights a novel
mechanism by which a cell surface receptor can influence intracellular cholesterol metabolism.

Below are diagrams illustrating the general metabolism of cholesteryl esters and the CCK2R
signaling pathway leading to their formation.
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CCKZ2R Signaling to Cholesteryl Ester Formation

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Cholesteryl Ester-d7]. BenchChem, [2025]. [Online PDF]. Available at:
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ester-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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